N'-Methyl-N(4)-aminocytidine
Overview
Description
N-Methyl-N(4)-aminocytidine (MAC) is a nucleoside analog that has gained attention due to its antiviral properties. It has been shown to be effective against a range of viruses, including influenza, Ebola, and SARS-CoV-2.
Mechanism of Action
N'-Methyl-N(4)-aminocytidine works by inhibiting the viral RNA polymerase, which is essential for viral replication. It is incorporated into the viral RNA during transcription, leading to premature termination of RNA synthesis and inhibition of viral replication.
Biochemical and Physiological Effects:
N'-Methyl-N(4)-aminocytidine has been shown to have minimal toxicity in vitro and in vivo. It has also been shown to have a low potential for inducing drug resistance. N'-Methyl-N(4)-aminocytidine has been shown to be effective in reducing viral load and improving survival rates in animal models of viral infections.
Advantages and Limitations for Lab Experiments
N'-Methyl-N(4)-aminocytidine has several advantages for lab experiments. It is relatively easy to synthesize and has a low potential for inducing drug resistance. However, N'-Methyl-N(4)-aminocytidine is not commercially available, and its synthesis requires specialized equipment and expertise.
Future Directions
There are several future directions for research on N'-Methyl-N(4)-aminocytidine. One direction is to optimize the synthesis method to improve yield and reduce cost. Another direction is to study the pharmacokinetics and pharmacodynamics of N'-Methyl-N(4)-aminocytidine in vivo to determine the optimal dosing regimen. Furthermore, the potential of N'-Methyl-N(4)-aminocytidine as a broad-spectrum antiviral drug should be explored further. Finally, the combination of N'-Methyl-N(4)-aminocytidine with other antiviral drugs should be studied to determine the potential for synergistic effects.
Scientific Research Applications
N'-Methyl-N(4)-aminocytidine has been extensively studied for its antiviral properties. It has been shown to inhibit viral replication by targeting the viral RNA polymerase, which is essential for viral replication. N'-Methyl-N(4)-aminocytidine has been tested against a range of viruses, including influenza, Ebola, and SARS-CoV-2, and has shown promising results. It has also been shown to have a synergistic effect when combined with other antiviral drugs.
properties
IUPAC Name |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(2-methylhydrazinyl)pyrimidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O5/c1-11-13-6-2-3-14(10(18)12-6)9-8(17)7(16)5(4-15)19-9/h2-3,5,7-9,11,15-17H,4H2,1H3,(H,12,13,18)/t5-,7-,8-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCINLQKXGCKFCA-ZOQUXTDFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNNC1=NC(=O)N(C=C1)C2C(C(C(O2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNNC1=NC(=O)N(C=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50143613 |
Source
|
| Record name | N'-Methyl-N(4)-aminocytidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50143613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-Methyl-N(4)-aminocytidine | |
CAS RN |
100997-69-1 |
Source
|
| Record name | N'-Methyl-N(4)-aminocytidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100997691 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N'-Methyl-N(4)-aminocytidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50143613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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